![molecular formula C24H27NO5 B6281027 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(oxan-4-yl)methyl]propanoic acid CAS No. 2127240-93-9](/img/no-structure.png)
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(oxan-4-yl)methyl]propanoic acid
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Description
This compound is an alanine derivative . It has a molecular weight of 325.36 . The IUPAC name is 3-{[(9H-fluoren-9-yl)methoxy]carbonyl}amino}butanoic acid .
Synthesis Analysis
The synthesis of similar compounds, such as Fmoc amino acid azides, starts from the corresponding protected amino acid and sodium azide (NaN3) by the mixed anhydride method using isobutoxycarbonyl chloride (IBC-Cl) or by the acid chloride method .Molecular Structure Analysis
The InChI code for this compound is 1S/C19H19NO4/c1-12(10-18(21)22)20-19(23)24-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17H,10-11H2,1H3,(H,20,23)(H,21,22) .Chemical Reactions Analysis
This compound can act as a reagent in the precolumn derivatization of amines for HPLC and fluorescent detection . It is also used for derivatizing amino acids for HPLC analysis .Mechanism of Action
As an alanine derivative, this compound may influence the secretion of anabolic hormones, supply of fuel during exercise, mental performance during stress-related tasks, and prevent exercise-induced muscle damage .
It should be stored sealed in dry conditions at 2-8°C . It is soluble in DMSO at a concentration of 100 mg/mL .
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[(oxan-4-yl)methyl]propanoic acid' involves the protection of the amine group, followed by the coupling of the protected amine with the acid. The resulting intermediate is then deprotected to yield the final product.", "Starting Materials": [ "9H-fluorene", "Methanol", "Thionyl chloride", "Diethyl ether", "Sodium bicarbonate", "4-Hydroxybutanal", "Triethylamine", "N,N'-Dicyclohexylcarbodiimide", "2-Amino-3-(oxan-4-yl)propanoic acid", "N,N-Dimethylformamide", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Methanol", "Acetic anhydride", "Pyridine" ], "Reaction": [ "9H-fluorene is reacted with methanol and thionyl chloride to yield 9H-fluorene-9-methoxy carbonyl chloride.", "The resulting product is then reacted with diethyl ether and sodium bicarbonate to yield 9H-fluorene-9-methoxy carbonyl chloride.", "4-Hydroxybutanal is reacted with triethylamine and N,N'-dicyclohexylcarbodiimide to yield 4-(N,N-dicyclohexylcarbodiimide)butyl ester.", "The protected amine is then coupled with the acid using N,N-dimethylformamide as a solvent and N,N'-dicyclohexylcarbodiimide as a coupling agent to yield the intermediate product.", "The intermediate product is then deprotected using hydrochloric acid and sodium hydroxide to yield the final product.", "The final product is purified using ethyl acetate and methanol, and then acetylated using acetic anhydride and pyridine to yield the desired compound." ] } | |
CAS RN |
2127240-93-9 |
Molecular Formula |
C24H27NO5 |
Molecular Weight |
409.5 |
Purity |
0 |
Origin of Product |
United States |
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